N-[4-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide

• Molecular Formula: C18H21NO4
• Molecular Weight: 315.4 g/mol
• IUPAC Name: N-[4-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide
• InChI: InChI=1S/C18H21NO4/c1-2-21-12-13-22-17-10-8-15(9-11-17)19-18(20)14-23-16-6-4-3-5-7-16/h3-11H,2,12-14H2,1H3,(H,19,20)
• InChI Key: LHGQALOHIVQAST-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)NC(=O)COC2=CC=CC=C2

Description

N-[4-(2-ethoxyethoxy)phenyl]-2-phenoxyacetamide, commonly known as EEPA, is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. EEPA is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 371.46 g/mol.

Mechanism of Action

The mechanism of action of EEPA is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. In cancer cells, EEPA has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression. Inflammation is also believed to be reduced by EEPA through the inhibition of nuclear factor-kappa B (NF-κB), a protein that regulates the immune response.
Biochemical and Physiological Effects:
EEPA has been shown to have a variety of biochemical and physiological effects. In cancer cells, EEPA has been shown to induce cell cycle arrest and apoptosis, leading to the death of cancer cells. Inflammation is also reduced by EEPA through the inhibition of cytokine production and the downregulation of NF-κB. In animal studies, EEPA has been shown to have antifungal properties and to reduce the severity of allergic reactions.

Advantages and Limitations for Lab Experiments

One of the advantages of EEPA is its broad range of potential applications in various fields. However, one of the limitations of EEPA is its complex synthesis process, which requires expertise and careful handling of chemicals. Additionally, the mechanism of action of EEPA is not fully understood, which makes it difficult to optimize its use in different applications.

Future Directions

There are many potential future directions for research on EEPA. In medicine, further studies could be conducted to optimize the use of EEPA as an anticancer agent. In agriculture, research could be conducted to determine the effectiveness of EEPA as a herbicide in different crops. In material science, further studies could be conducted to optimize the use of EEPA in the synthesis of metal-organic frameworks for gas storage and separation.
Conclusion:
In conclusion, EEPA is a chemical compound that has gained significant attention in the scientific community due to its potential use in various fields. The synthesis of EEPA is a complex process that requires expertise and careful handling of chemicals. EEPA has been studied extensively for its potential use in medicine, agriculture, and material science. While the mechanism of action of EEPA is not fully understood, it has been shown to have a variety of biochemical and physiological effects. There are many potential future directions for research on EEPA, and further studies could lead to its optimization for various applications.

Synthesis Methods

The synthesis of EEPA is a multi-step process that involves the reaction of 2-phenoxyacetic acid with 2-chloroethanol to form 2-phenoxyacetate. The resulting compound is then reacted with 4-(2-ethoxyethoxy)aniline to form EEPA. The synthesis of EEPA is a complex process that requires expertise and careful handling of chemicals.

Scientific Research Applications

EEPA has been studied extensively for its potential use in various fields, including medicine, agriculture, and material science. In medicine, EEPA has been shown to have anticancer, anti-inflammatory, and antifungal properties. In agriculture, EEPA has been studied for its potential use as a herbicide. In material science, EEPA has been used to synthesize metal-organic frameworks for gas storage and separation.